Cas no 2680891-33-0 (benzyl N-{3-chloro-1,3thiazolo4,5-cpyridazin-6-yl}carbamate)

• Product Name: benzyl N-{3-chloro-1,3thiazolo4,5-cpyridazin-6-yl}carbamate
• CAS No: 2680891-33-0
• MF: C₁₃H₉ClN₄O₂S
• MW: 320.75415968895
• CID: 5637297
• PubChem ID: 165931025
• Update Time: 2025-10-29

benzyl N-{3-chloro-1,3thiazolo4,5-cpyridazin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{3-chloro-[1,3]thiazolo[4,5-c]pyridazin-6-yl}carbamate
• EN300-28293963
• 2680891-33-0
• benzyl N-{3-chloro-1,3thiazolo4,5-cpyridazin-6-yl}carbamate

• Inchi： 1S/C13H9ClN4O2S/c14-10-6-9-11(18-17-10)15-12(21-9)16-13(19)20-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16,18,19)
• InChI Key： SBUBMFJCBKADNR-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(N=N1)N=C(NC(=O)OCC1C=CC=CC=1)S2

Computed Properties

• Exact Mass: 320.0134744g/mol
• Monoisotopic Mass: 320.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on benzyl N-{3-chloro-1,3thiazolo4,5-cpyridazin-6-yl}carbamate

Introduction to Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate (CAS No. 2680891-33-0)

Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate is a specialized chemical compound characterized by its complex molecular structure and potential applications in pharmaceutical research. This compound, identified by its CAS number 2680891-33-0, has garnered attention in the scientific community due to its unique structural features and the promising avenues it offers for further exploration.

The molecular framework of Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 3-chloro-substituted 1,3-thiazolo[4,5-c]pyridazine core. This intricate arrangement of heterocyclic rings and functional groups makes it a subject of interest for researchers investigating novel pharmacophores. The presence of the chloro group on the thiazole ring introduces electrophilic characteristics, which can be exploited in various chemical reactions and biological interactions.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate may contribute to its unique pharmacological profile, making it a valuable candidate for drug discovery programs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carbamate group provides a versatile handle for further functionalization, allowing chemists to modify the compound's properties and tailor it for specific applications. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired biological outcomes.

Recent studies have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The combination of thiazole and pyridazine rings in Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate creates a scaffold that can interact with biological targets in multiple ways. This multifaceted interaction potential makes it an attractive candidate for further investigation.

The synthesis of Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Researchers have been exploring various synthetic routes to improve the efficiency of this process. Advances in catalytic methods and green chemistry principles have enabled more sustainable production methods, reducing the environmental impact of chemical synthesis.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of new compounds. Molecular docking studies have been conducted on Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate to identify potential binding sites on target proteins. These studies provide valuable insights into how the compound might interact with biological systems and guide further experimental validation.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in agricultural research as a precursor for developing novel pesticides and herbicides. The structural features that make it attractive for medicinal chemistry also contribute to its efficacy in controlling pests and weeds without harming beneficial organisms.

Ongoing research is focused on exploring the full spectrum of activities exhibited by Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate. Scientists are employing a range of techniques, including high-throughput screening and structure-based drug design, to uncover new therapeutic possibilities. These efforts are supported by collaborations between academic institutions and pharmaceutical companies aiming to translate laboratory findings into clinical applications.

The regulatory landscape for new chemical entities like Benzyl N-{3-chloro-1,3-thiazolo[4,5-c]pyridazin-6-yl}carbamate is stringent but well-established. Compliance with international standards ensures that the compound can be safely studied and eventually commercialized if it demonstrates sufficient efficacy and safety profiles. Regulatory agencies require comprehensive data on its chemical properties, toxicology profiles, and pharmacological effects before approving its use in humans.

In conclusion，Benzyl N-{3-chloro-1，3-thiazolo[4，5-c]pyridazin—6—yI carbamate (CAS No．2680891—33—0) represents an exciting frontier in chemical research with significant implications for pharmaceuticals and agriculture．Its unique structural features，combined with its versatile reactivity，make it a valuable tool for scientists exploring new frontiers in drug discovery．As research continues，this compound is poised to play a crucial role in developing next-generation therapeutic agents that address unmet medical needs．